N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide
• InChI: InChI=1S/C23H18FN3O2S/c1-27-22(29)18-9-5-6-10-19(18)26-23(27)30-20(15-7-3-2-4-8-15)21(28)25-17-13-11-16(24)12-14-17/h2-14,20H,1H3,(H,25,28)
• InChI Key: ARBOGCUJASGADP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2N=C1SC(C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C23H18FN3O2S
• Molecular Weight: 419.5 g/mol

Description

N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide, also known as FQPA, is a chemical compound that has been widely studied for its potential applications in scientific research. FQPA is a member of the quinazoline family of compounds, which are known for their diverse pharmacological activities. In

Scientific Research Applications

N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neurobiology, and drug discovery. N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. Additionally, N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, suggesting that it may have potential applications in the treatment of conditions such as Alzheimer's and Parkinson's disease. N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has also been used as a tool compound in drug discovery, helping to identify new targets for drug development.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins involved in cell growth and survival. N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has been shown to inhibit the activity of the enzyme thymidylate synthase, which is involved in DNA synthesis, leading to cell death in cancer cells. N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has also been shown to inhibit the activity of the protein kinase Akt, which is involved in cell survival pathways, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has been shown to have a variety of biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has been shown to induce apoptosis, inhibit cell growth, and inhibit the activity of thymidylate synthase and Akt. In neuronal cells, N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has been shown to have neuroprotective effects, including the inhibition of oxidative stress and the prevention of neuronal death. N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has several advantages for use in scientific research, including its high purity and yield, its diverse pharmacological activities, and its potential applications in cancer research, neurobiology, and drug discovery. However, N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide, including the development of new cancer therapies based on its ability to inhibit thymidylate synthase and Akt, the exploration of its neuroprotective effects in animal models of neurodegenerative diseases, and the identification of new targets for drug development using N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide as a tool compound. Additionally, the development of new synthesis methods and the optimization of existing methods could lead to improvements in the yield and cost-effectiveness of N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide involves a multi-step process that begins with the reaction of 4-fluoroaniline with 2-chloroacetyl chloride to form 4-fluoro-N-(2-chloroacetyl)aniline. This intermediate is then reacted with 3-methyl-4-oxoquinazoline to form the desired product, N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide. The synthesis of N-(4-fluorophenyl)-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanyl-2-phenylacetamide has been optimized to yield high purity and high yields, making it a valuable compound for scientific research.